Cas no 2228744-25-8 (4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1H-pyrazole)

• Product Name: 4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1H-pyrazole
• CAS No: 2228744-25-8
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 6258870
• PubChem ID: 165676454
• Update Time: 2025-06-08

4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1H-pyrazole
• EN300-1811140
• 2228744-25-8
• 4-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-1H-pyrazole

• Inchi： 1S/C12H16N2/c1-12(2)9-3-4-10(11(12)5-9)8-6-13-14-7-8/h4,6-7,9,11H,3,5H2,1-2H3,(H,13,14)
• InChI Key： NQONMWKJLHTYRR-UHFFFAOYSA-N
• SMILES： N1C=C(C=N1)C1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1H-pyrazole

Professional Introduction to Compound with CAS No. 2228744-25-8 and Product Name: 4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1H-pyrazole

The compound with the CAS number 2228744-25-8 and the product name 4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1H-pyrazole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate bicyclic structure and pyrazole moiety, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry.

The structural framework of 4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1H-pyrazole consists of a fused bicyclic system with a dimethyl substituent at the 6-position, attached to a pyrazole ring at the 4-position. This unique configuration imparts distinct electronic and steric properties to the molecule, making it a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential as pharmacological agents. The pyrazole scaffold, in particular, has been extensively studied due to its versatility and biological activity. Pyrazole derivatives have shown efficacy in treating a wide range of diseases, including inflammation, cancer, and infectious disorders. The presence of the bicyclo3.1.1hept-2-enyl group in 4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1H-pyrazole adds an additional layer of complexity, which may contribute to its unique pharmacological profile.

Recent studies have highlighted the importance of structural diversity in drug design, emphasizing that subtle modifications can significantly alter biological activity and selectivity. The compound 4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1H-pyrazole exemplifies this principle, as its specific arrangement of functional groups may enable targeted interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. The combination of the pyrazole ring and the bicyclic system suggests that it may exhibit multiple modes of action, making it a versatile tool for drug discovery. Furthermore, its structural complexity may provide resistance against metabolic degradation, enhancing its bioavailability and therapeutic efficacy.

Current research in medicinal chemistry is increasingly focused on identifying novel scaffolds that can be optimized for specific biological activities. The compound 4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1H-pyrazole represents an exciting example of such a scaffold, with its unique structural features offering opportunities for further exploration.

The synthesis of this compound involves sophisticated organic chemistry techniques, including cyclization reactions and functional group transformations. These synthetic strategies not only highlight the synthetic prowess required to construct such molecules but also open up avenues for exploring related derivatives.

In conclusion, 4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1H-pyrazole (CAS No. 2228744-25-8) is a promising compound with significant potential in pharmaceutical research. Its unique structure and diverse functional groups make it an attractive candidate for further investigation into drug discovery and development.